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Compound of Interest

Compound Name: CM-272

Cat. No.: B606737 Get Quote

For researchers, scientists, and drug development professionals handling CM-272, ensuring its

proper disposal is a critical component of laboratory safety and environmental responsibility.

While specific disposal instructions for CM-272 are not readily available in public

documentation, a comprehensive approach based on its chemical properties and standard

laboratory waste management protocols is essential. This guide provides the necessary

information to manage and dispose of CM-272 safely and effectively.

Core Chemical and Safety Data
Understanding the properties of CM-272 is the first step in determining the appropriate disposal

route. The following table summarizes key quantitative data for CM-272.
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Property Value

CAS Number 1846570-31-7[1][2]

Molecular Formula C28H38N4O3[1][2]

Molecular Weight 478.6 g/mol [1]

Solubility

DMF: 30 mg/ml, DMSO: 30 mg/ml, Ethanol: 30

mg/ml, Ethanol:PBS (pH 7.2) (1:6): 0.15

mg/ml[1]

Storage

Dry, dark and at 0 - 4 °C for short term (days to

weeks) or -20 °C for long term (months to years)

[3]

Appearance Commonly obtained as a gray powder[4]

Note on Safety Data Sheet (SDS): A specific, comprehensive Safety Data Sheet (SDS) for CM-
272 outlining detailed disposal procedures was not found in the public domain. The information

provided here is based on available data from chemical suppliers and general safety

guidelines. It is imperative to consult your institution's Environmental Health and Safety (EHS)

department for specific disposal protocols.

Procedural Guidance for Disposal
The proper disposal of CM-272, as with any laboratory chemical, should be handled in

accordance with institutional and local regulations. The following step-by-step process provides

a general framework for the safe disposal of CM-272 waste.

Step 1: Waste Identification and Segregation

Characterize the Waste: Determine if the CM-272 waste is in a solid, liquid (dissolved in a

solvent), or mixed form.

Segregate Waste Streams: Do not mix CM-272 waste with other chemical waste streams

unless explicitly permitted by your institution's EHS guidelines. Keep it in a designated,

clearly labeled waste container.
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Step 2: Containerization and Labeling

Use Appropriate Containers: Waste should be stored in chemically compatible containers

that are in good condition and can be securely sealed.

Labeling: The waste container must be clearly labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "CM-272" and its CAS number: "1846570-31-7"

The solvent(s) and their approximate concentrations if in a solution.

The date the waste was first added to the container.

The responsible researcher's name and contact information.

Step 3: Consultation with Environmental Health and Safety (EHS)

Contact your EHS Department: This is the most critical step. Your institution's EHS

department is the definitive resource for chemical disposal procedures. Provide them with all

the information you have on CM-272, including the information summarized in this

document.

Follow EHS Instructions: EHS will provide specific instructions on how to proceed, which

may include on-site pickup, designated drop-off locations, or specific packaging

requirements.

Step 4: Storage Pending Disposal

Store Safely: While awaiting pickup or disposal, store the labeled waste container in a

designated, well-ventilated, and secure area, away from incompatible materials.

Experimental Protocols and Handling
When handling CM-272, standard laboratory safety protocols should be strictly followed to

minimize exposure and prevent accidental release.
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and chemical-resistant gloves.

Ventilation: Handle solid CM-272 and concentrated solutions in a well-ventilated area or a

chemical fume hood.

Spill Management: In case of a spill, follow your laboratory's established spill response

procedure. Generally, this involves containing the spill with an inert absorbent material,

carefully collecting the material into a sealed container, and decontaminating the area.

Report the spill to your EHS department.

Logical Workflow for CM-272 Disposal
The following diagram illustrates the decision-making process for the proper disposal of CM-
272.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Disposal of CM-272: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606737#cm-272-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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